![molecular formula C14H10F3NO B250260 N-(2,5-difluorophenyl)-2-(2-fluorophenyl)acetamide](/img/structure/B250260.png)
N-(2,5-difluorophenyl)-2-(2-fluorophenyl)acetamide
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Overview
Description
N-(2,5-difluorophenyl)-2-(2-fluorophenyl)acetamide, also known as DFP-10825, is a novel small molecule inhibitor that has been shown to have potential therapeutic applications in the treatment of various diseases. This compound has been the subject of extensive scientific research due to its promising pharmacological properties.
Mechanism of Action
The mechanism of action of N-(2,5-difluorophenyl)-2-(2-fluorophenyl)acetamide involves the inhibition of a specific enzyme called lysine-specific demethylase 1 (LSD1). LSD1 is involved in the regulation of gene expression and is overexpressed in various types of cancer. By inhibiting LSD1, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its inhibitory effects on LSD1, this compound has been shown to induce apoptosis (cell death) in cancer cells and reduce the production of pro-inflammatory cytokines in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2,5-difluorophenyl)-2-(2-fluorophenyl)acetamide is its specificity for LSD1, which makes it a potentially effective therapeutic agent for the treatment of cancer and other diseases. However, there are also limitations to the use of this compound in lab experiments, including its relatively low solubility in water and its potential toxicity at high doses.
Future Directions
There are a number of future directions for research on N-(2,5-difluorophenyl)-2-(2-fluorophenyl)acetamide, including:
1. Further studies on the pharmacokinetics and toxicity of this compound in animal models and humans.
2. Development of more efficient synthesis methods for this compound.
3. Investigation of the potential therapeutic applications of this compound in other diseases, such as autoimmune disorders.
4. Identification of biomarkers that can be used to predict the response to this compound therapy in cancer patients.
5. Development of combination therapies that include this compound and other drugs for the treatment of cancer and other diseases.
In conclusion, this compound is a novel small molecule inhibitor that has shown promising pharmacological properties in preclinical studies. Further research is needed to fully understand the potential therapeutic applications of this compound and to develop more efficient synthesis methods.
Synthesis Methods
The synthesis of N-(2,5-difluorophenyl)-2-(2-fluorophenyl)acetamide involves a multi-step process that begins with the reaction of 2,5-difluoroaniline with 2-fluorobenzoyl chloride to form an intermediate compound. This intermediate is then reacted with acetic anhydride to yield the final product, this compound.
Scientific Research Applications
N-(2,5-difluorophenyl)-2-(2-fluorophenyl)acetamide has been studied extensively for its potential therapeutic applications in the treatment of cancer, inflammation, and other diseases. In preclinical studies, this compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.
Properties
Molecular Formula |
C14H10F3NO |
---|---|
Molecular Weight |
265.23 g/mol |
IUPAC Name |
N-(2,5-difluorophenyl)-2-(2-fluorophenyl)acetamide |
InChI |
InChI=1S/C14H10F3NO/c15-10-5-6-12(17)13(8-10)18-14(19)7-9-3-1-2-4-11(9)16/h1-6,8H,7H2,(H,18,19) |
InChI Key |
ULIQISOYNHMUQD-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)CC(=O)NC2=C(C=CC(=C2)F)F)F |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)NC2=C(C=CC(=C2)F)F)F |
Origin of Product |
United States |
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